(E)-(5-(2,4-difluorophenyl)isoxazol-3-yl)methyl 3-(thiophen-2-yl)acrylate

• IUPAC Name: [5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl (E)-3-thiophen-2-ylprop-2-enoate
• InChI: InChI=1S/C17H11F2NO3S/c18-11-3-5-14(15(19)8-11)16-9-12(20-23-16)10-22-17(21)6-4-13-2-1-7-24-13/h1-9H,10H2/b6-4+
• InChI Key: DVIPMZCKMPCFMG-GQCTYLIASA-N
• Canonical SMILES: C1=CSC(=C1)C=CC(=O)OCC2=NOC(=C2)C3=C(C=C(C=C3)F)F
• Isomeric SMILES: C1=CSC(=C1)/C=C/C(=O)OCC2=NOC(=C2)C3=C(C=C(C=C3)F)F
• Molecular Formula: C17H11F2NO3S
• Molecular Weight: 347.3 g/mol

Description

This compound is a complex organic molecule that likely contains an isoxazole ring (a five-membered ring with three carbon atoms, one nitrogen atom, and one oxygen atom), a thiophene ring (a five-membered ring with four carbon atoms and one sulfur atom), and an acrylate group (a vinyl group attached to a carbonyl group). The presence of these functional groups suggests that this compound could have interesting chemical properties.

Molecular Structure Analysis

The molecular structure of this compound would likely be planar due to the conjugated system of double bonds. The presence of the isoxazole and thiophene rings would contribute to the compound’s aromaticity.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the electron-rich aromatic rings and the electron-withdrawing acrylate group. These features could make the compound reactive towards electrophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the polar acrylate group could increase the compound’s solubility in polar solvents.

Safety And Hazards

As with any chemical compound, handling this substance would require appropriate safety precautions. Based on similar compounds, it could potentially cause skin and eye irritation.

Future Directions

The potential applications of this compound would likely depend on its specific physical and chemical properties. Similar compounds have been studied for their potential uses in medicinal chemistry and materials science.